Cas no 1261947-77-6 (3-(4-Methoxycarbonylphenyl)-5-nitrobenzoic acid)

• Product Name: 3-(4-Methoxycarbonylphenyl)-5-nitrobenzoic acid
• CAS No: 1261947-77-6
• MF: C₁₅H₁₁NO₆
• MW: 301.250944375992
• MDL: MFCD18321247
• CID: 2765334
• PubChem ID: 53227138
• Update Time: 2025-04-21

3-(4-Methoxycarbonylphenyl)-5-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Methoxycarbonylphenyl)-5-nitrobenzoic acid, 95%
• 3-(4-METHOXYCARBONYLPHENYL)-5-NITROBENZOIC ACID
• 1261947-77-6
• DTXSID20690725
• MFCD18321247
• 4'-(Methoxycarbonyl)-5-nitro[1,1'-biphenyl]-3-carboxylic acid
• 3-(4-Methoxycarbonylphenyl)-5-nitrobenzoic acid

• MDL： MFCD18321247
• Inchi： 1S/C15H11NO6/c1-22-15(19)10-4-2-9(3-5-10)11-6-12(14(17)18)8-13(7-11)16(20)21/h2-8H,1H3,(H,17,18)
• InChI Key： YMKQHZUTNGTGRU-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=CC=1)C1C=C(C=C(C(=O)O)C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 301.05863707Da
• Monoisotopic Mass: 301.05863707Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives